Cas no 42327-52-6 (7-Methoxychroman-4-one)

• Product Name: 7-Methoxychroman-4-one
• CAS No: 42327-52-6
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD00598405
• CID: 328311
• PubChem ID: 4387510
• Update Time: 2025-11-02

7-Methoxychroman-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-4-chromanone
• 4H-1-Benzopyran-4-one,2,3-dihydro-7-methoxy-
• 7-methoxy-2,3-dihydrochromen-4-one
• 7-Methoxychroman-4-one
• 2,3-Dihydro-7-Methoxy-4H-1-Benzopyran-4-One
• 2,3-dihydro-7-methoxychromen-4-one
• 6-methoxy-1-tetralone
• 7-methoxy-2H,3H,4H-chromen-4-one
• 7-methoxy-2H-1-benzopyran-4-one
• ghl.PD_Mitscher_leg0.304
• 4H-1-BENZOPYRAN-4-ONE, 2,3-DIHYDRO-7-METHOXY-
• 7-methoxy-3,4-dihydro-2H-1-benzopyran-4-one
• 7-methoxy-2,3-dihydro-4H-chromen-4-one
• PubChem17929
• DISYDHABSCTQFK-UHFFFAOYSA-N
• 5845AB
• VZ30960
• ST2406578
• 7-Methoxy-2,3-dihydro-4H-1-benzopyran-4-
• 7-Methoxy-2,3-dihydro-4H-
• 4H-1-Benzopyran-4-one,2,3-dihydro-7-methoxy
• A825854
• AMY32210
• SR-01000395294-1
• 42327-52-6
• (2-BROMOETHYL)TRIMETHYLAMMONIUMBROMIDE
• SCHEMBL67621
• SY113945
• EU-0000937
• DTXSID10402733
• 7-METHOXY-2,3-DIHYDRO-1-BENZOPYRAN-4-ONE
• SR-01000395294
• DS-2182
• EN300-96973
• MFCD00598405
• AKOS001579522
• 2,3-dihydro-7-methoxy-4-oxo-4H-1-benzopyran
• Y10482
• CS-W006964
• FT-0654654

• MDL： MFCD00598405
• Inchi： 1S/C10H10O3/c1-12-7-2-3-8-9(11)4-5-13-10(8)6-7/h2-3,6H,4-5H2,1H3
• InChI Key： DISYDHABSCTQFK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(CC1)=O)OC

Computed Properties

• Exact Mass: 178.06300
• Monoisotopic Mass: 178.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.5

Experimental Properties

• Density: 1.205
• Boiling Point: 331°C at 760 mmHg
• Flash Point: 145.1°C
• Refractive Index: 1.546
• PSA: 35.53000
• LogP: 1.66040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-Methoxychroman-4-one

Exploring 7-Methoxychroman-4-one (CAS No. 42327-52-6): Properties, Applications, and Market Insights

7-Methoxychroman-4-one (CAS No. 42327-52-6) is a versatile organic compound belonging to the chromanone family. This compound, also known as 4-Chromanone, 7-methoxy-, has garnered significant attention in pharmaceutical and fragrance industries due to its unique structural properties. With a molecular formula of C₁₀H₁₀O₃, it features a chromanone backbone substituted with a methoxy group at the 7-position, making it an interesting subject for researchers exploring flavor and fragrance chemistry.

The growing interest in natural product synthesis has positioned 7-Methoxychroman-4-one as a valuable intermediate. Recent studies highlight its potential in creating bioactive molecules, particularly in the development of novel pharmaceutical compounds. Its structural similarity to naturally occurring chromanones found in plants makes it particularly relevant in the context of green chemistry and sustainable synthesis approaches that are currently trending in chemical research.

From a physical property perspective, 7-Methoxychroman-4-one typically appears as a crystalline solid with a characteristic aromatic odor. Its melting point ranges between 80-85°C, and it demonstrates moderate solubility in common organic solvents. These properties make it particularly suitable for applications in perfumery and flavor enhancement, where controlled release and stability are crucial factors. The compound's stability under various conditions has made it a subject of interest in cosmetic chemistry as well.

The synthesis of 7-Methoxychroman-4-one typically involves the cyclization of appropriate phenolic precursors. Modern synthetic approaches emphasize atom economy and catalytic processes, reflecting the current industry focus on environmentally friendly production methods. Recent patents have disclosed improved synthetic routes that enhance yield and purity while reducing environmental impact, addressing the growing demand for sustainable chemical production.

In the pharmaceutical sector, derivatives of 7-Methoxychroman-4-one have shown promise in various therapeutic areas. Research indicates potential applications in developing compounds with antioxidant properties and neuroprotective effects, aligning with current health trends focusing on brain health supplements and anti-aging formulations. The compound's structural features make it a valuable scaffold for medicinal chemistry exploration.

The fragrance industry values 7-Methoxychroman-4-one for its ability to contribute warm, woody, and slightly sweet notes to perfume compositions. As consumer preference shifts toward natural-inspired fragrances, this compound has gained prominence in creating sophisticated scent profiles. Its stability and compatibility with other fragrance ingredients make it particularly valuable in long-lasting perfume formulations, a key selling point in today's competitive market.

Market analysis indicates steady growth in demand for 7-Methoxychroman-4-one, driven by expanding applications in both pharmaceutical and fragrance sectors. The compound's versatility and the increasing popularity of plant-derived ingredients in various industries contribute to its positive market outlook. Current pricing trends reflect its status as a specialty chemical, with purity grades above 98% commanding premium prices in the global market.

Quality control for 7-Methoxychroman-4-one typically involves advanced analytical techniques including HPLC analysis and spectroscopic characterization. These methods ensure compliance with stringent industry standards, particularly for pharmaceutical and cosmetic applications. The compound's stability profile allows for extended shelf life when stored under appropriate conditions, making it a reliable ingredient for formulation chemists.

Recent innovations in delivery systems have opened new possibilities for 7-Methoxychroman-4-one applications. Microencapsulation technologies, for instance, enhance its performance in various formulations while maintaining its desirable properties. These advancements align with current industry demands for controlled-release systems and performance-enhanced ingredients across multiple sectors.

Environmental and regulatory considerations for 7-Methoxychroman-4-one are generally favorable, with the compound meeting current safety standards for use in approved applications. Ongoing toxicological studies continue to support its safe use profile, addressing the growing consumer demand for transparent ingredient information and safety documentation in chemical products.

Future research directions for 7-Methoxychroman-4-one include exploring its potential in advanced material science applications and further pharmacological investigations. The compound's unique structural features make it a candidate for developing novel functional materials, particularly in specialty polymer applications. These emerging applications could significantly expand its market potential in coming years.

For researchers and industry professionals seeking detailed technical information about 7-Methoxychroman-4-one (CAS No. 42327-52-6, current literature offers comprehensive data on its synthesis, characterization, and applications. The compound continues to be an important subject in organic chemistry research, with its relevance enhanced by ongoing trends in sustainable chemistry and bio-based product development.